6-Chloro-2-methyl-2H-indazol-5-amine

• IUPAC Name: 6-chloro-2-methylindazol-5-amine
• InChI: InChI=1S/C8H8ClN3/c1-12-4-5-2-7(10)6(9)3-8(5)11-12/h2-4H,10H2,1H3
• InChI Key: YRZNRFJEBAPCCO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C=C(C(=CC2=N1)Cl)N
• Molecular Formula: C8H8ClN3
• Molecular Weight: 181.62 g/mol

Description

6-Chloro-2-methyl-2H-indazol-5-amine is a useful research compound. Its molecular formula is C8H8ClN3 and its molecular weight is 181.62 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antitumor Activities : Derivatives of 2H-indazol-6-amine, such as N-(2′-arylaminepyrimidin4′-yl)-N,2,3-trimethyl-2H-indazol-6-amine, have shown potential in antitumor activities. This is attributed to the effective synthesis processes developed for these compounds, indicating their applicability in cancer research and therapy (Chu De-qing, 2011).

• Chemical Synthesis and Transformations : The compound is involved in various chemical reactions leading to the formation of different indazole derivatives. These reactions include interconversions of anthranils, benzofurazan oxides, and indazoles, demonstrating its versatility in organic synthesis (Balasubrahmanyam et al., 1977).

• Catalysis in Green Chemistry : It is used in ligand-free copper(I) oxide nanoparticle catalyzed reactions for the synthesis of 2H-indazole derivatives, highlighting its role in environmentally friendly chemical processes (Sharghi & Aberi, 2014).

• Regioselective Protection and Amine Coupling : 6-Chloro-2-methyl-2H-indazol-5-amine is used in the study of indazoles for regioselective protection and subsequent amine coupling reactions. This application is significant in the field of medicinal chemistry, where precise chemical modifications are required for drug development (Slade et al., 2009).

• Development of Novel Drug Candidates : The compound is central to the development of various biologically active indazole derivatives, which play an important role in drug discovery. These derivatives act as efficient isosteres for structures such as indoles and benzimidazoles, interacting with diverse targets (Halland et al., 2009).